Cas no 1368183-65-6 (4-(5-methyl-1,2-oxazol-4-yl)butanoic acid)

• Product Name: 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid
• CAS No: 1368183-65-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5820322
• PubChem ID: 82412942
• Update Time: 2025-06-15

4-(5-methyl-1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid
• EN300-1839413
• 1368183-65-6

• Inchi： 1S/C8H11NO3/c1-6-7(5-9-12-6)3-2-4-8(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： HZGCGOHHUPRKAS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)CCCC(=O)O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid

Introduction to 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid (CAS No. 1368183-65-6)

4-(5-methyl-1,2-oxazol-4-yl)butanoic acid (CAS No. 1368183-65-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid.

Chemical Structure and Properties

4-(5-methyl-1,2-oxazol-4-yl)butanoic acid is a carboxylic acid derivative with a molecular formula of C₉H₁₂N₂O₃. The compound features a butanoic acid moiety attached to a 5-methyl-1,2-oxazole ring. The presence of the oxazole ring imparts unique chemical and biological properties to the molecule. The oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. Additionally, the carboxylic acid group provides the molecule with acidic properties and potential for conjugation with other biomolecules.

Synthesis Methods

The synthesis of 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid has been explored through various routes. One common approach involves the reaction of 4-bromobutanoic acid with 5-methylisoxazole in the presence of a suitable base. This method typically yields high purity and good yields of the target compound. Another synthetic route involves the condensation of 4-bromobutanoic acid with an appropriate amine followed by cyclization to form the oxazole ring. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalysts derived from renewable sources.

Biological Activities and Applications

4-(5-methyl-1,2-oxazol-4-yl)butanoic acid has shown promising biological activities that make it a valuable candidate for drug development. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. Additionally, the compound has exhibited antioxidant properties, which can protect cells from oxidative stress and damage. These properties make it a potential therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In cancer research, 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid has been investigated for its antiproliferative effects on various cancer cell lines. It has been shown to induce apoptosis and inhibit cell migration and invasion, suggesting its potential as an anticancer agent. Further studies are needed to elucidate the mechanisms underlying these effects and to optimize its therapeutic potential.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent research has shed light on new applications and mechanisms of action for 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit enhanced potency against multidrug-resistant bacteria. This finding opens up new avenues for developing antibiotics that can combat drug-resistant infections.

In another study, researchers explored the use of 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid as a scaffold for designing novel antiviral agents. The results showed that certain derivatives of this compound were effective against influenza viruses by inhibiting viral replication. These findings highlight the versatility of 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid as a platform for developing new therapeutic agents.

Safety Considerations and Future Directions

Safety is a critical aspect in the development of any pharmaceutical agent. While initial studies on 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid have shown promising results, further toxicological evaluations are necessary to ensure its safety profile. Preclinical studies should focus on assessing its toxicity in animal models and identifying any potential side effects or adverse reactions.

The future directions for research on 4-(5-methyl-1,2-oxazol-4-yl)butanoic acid include optimizing its pharmacokinetic properties to improve bioavailability and stability. Additionally, exploring combination therapies with other drugs could enhance its therapeutic efficacy while reducing side effects. As our understanding of this compound continues to grow, it is likely that new applications and derivatives will be discovered.